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Compound of Interest

Compound Name: Diethyl tartrate

Cat. No.: B3433591 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling procedures for

diethyl tartrate. The information is compiled and presented to meet the needs of laboratory

personnel, including researchers, scientists, and professionals in drug development, ensuring

safe and compliant use of this chemical.
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Property Value Reference

Chemical Name
Diethyl (2R,3R)-2,3-

dihydroxybutanedioate
[1]

Synonyms
Diethyl L-tartrate, L(+)-Tartaric

acid diethyl ester
[2][3]

CAS Number 87-91-2 [2]

Molecular Formula C8H14O6 [2][4]

Molecular Weight 206.19 g/mol [1][2]

Appearance Colorless to light yellow liquid [3][5]

Odor Mild, fruity, wine-like [3]

Boiling Point 280 °C (536 °F) [2][5]

Melting Point 17 °C (62.6 °F) [2][5]

Flash Point 93 °C (199.4 °F) - Closed Cup [2][6][7][8][9]

Density 1.204 g/mL at 25 °C [9]

Solubility Insoluble in water. [10]

Hazard Identification and GHS Classification
Diethyl tartrate is classified as a combustible liquid that can cause skin and serious eye

irritation.[2]

GHS Classification:

Category Classification

Flammable Liquids Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2A
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Signal Word: Warning[2]

Hazard Statements:

H227: Combustible liquid.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

Precautionary Statements:

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[2]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

P332+P313: If skin irritation occurs: Get medical advice/attention.[2]

P337+P313: If eye irritation persists: Get medical advice/attention.[2]

P403+P235: Store in a well-ventilated place. Keep cool.[2]

P501: Dispose of contents/container to an approved waste disposal plant.[2]

Safe Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel.

Handling
Ventilation: Use in a well-ventilated area. Local exhaust ventilation is recommended to keep

airborne concentrations low.[2][11]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, a lab coat, and chemical safety goggles or a face shield.[2][6][12]
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Hygiene: Avoid contact with skin, eyes, and clothing.[2] Wash hands thoroughly after

handling.[2] Do not eat, drink, or smoke in areas where diethyl tartrate is handled.[2]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[2][6]

Storage
Container: Store in a tightly closed container.[2][11]

Conditions: Store in a cool, dry, and well-ventilated area.[2][11]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong

bases.[2][11][13]

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

[12][13]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Wash contaminated clothing

before reuse. Seek medical attention if irritation

develops.[2][6][12]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][6]

[12]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][6][12]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][6][12][13]

Specific Hazards: The substance is a combustible liquid.[2] Thermal decomposition can

produce carbon oxides.[2][11][13] Containers may explode when heated.[6]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[2][12][13]

Accidental Release Measures
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In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Spill Detected Evacuate non-essential personnelAssess situation Ensure adequate ventilation Remove all sources of ignition Wear appropriate PPE Contain the spill with inert absorbent material
(e.g., sand, vermiculite)

Collect absorbed material into a suitable,
closed container for disposal Clean the spill area thoroughly Dispose of waste according to

local, state, and federal regulations Spill Cleaned

Click to download full resolution via product page

Caption: Workflow for responding to a diethyl tartrate spill.

Exposure Controls and Personal Protection
Exposure Limits
Currently, there are no established occupational exposure limits (PEL, TLV, REL) for diethyl
tartrate.[2]

Engineering Controls
Ventilation: A well-ventilated area with local exhaust is crucial to minimize inhalation

exposure.[2]

Eyewash Stations: Facilities storing or using diethyl tartrate should be equipped with an

eyewash station.[2]

Personal Protective Equipment (PPE)
The following diagram illustrates the recommended PPE for handling diethyl tartrate.
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Recommended Personal Protective Equipment (PPE)
for Handling Diethyl Tartrate

Eye Protection:
Chemical safety goggles or face shield

Hand Protection:
Chemical-resistant gloves (e.g., nitrile, neoprene)

Body Protection:
Lab coat or chemical-resistant apron

Respiratory Protection:
Not typically required with adequate ventilation.

Use a respirator with organic vapor cartridges if ventilation is inadequate.

Click to download full resolution via product page

Caption: Recommended PPE for handling diethyl tartrate.

Stability and Reactivity
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Parameter Description

Reactivity No specific reactivity hazards are known.[13]

Chemical Stability
Stable under recommended storage conditions.

[2][13]

Possibility of Hazardous Reactions Hazardous polymerization will not occur.[6]

Conditions to Avoid
Heat, flames, sparks, and other sources of

ignition. Incompatible materials.[2][6]

Incompatible Materials
Strong oxidizing agents, strong acids, and

strong bases.[2][11][13]

Hazardous Decomposition Products
Carbon monoxide and carbon dioxide upon

thermal decomposition.[2][11][13]

Toxicological and Ecological Information
Toxicological Information
Detailed toxicological data for diethyl tartrate is limited.

Acute Toxicity: No data is available for oral, dermal, or inhalation toxicity.[2][12][13]

Skin Corrosion/Irritation: Causes skin irritation.[2]

Serious Eye Damage/Irritation: Causes serious eye irritation.[2]

Respiratory or Skin Sensitization: No data available.[13]

Germ Cell Mutagenicity: No data available.[13]

Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.[2][13]

Reproductive Toxicity: No data available.[13]

Symptoms of Exposure: May cause redness, pain, and itching of the skin and eyes.[2]

Inhalation may irritate the respiratory system.[2] Overexposure may lead to headache,

dizziness, tiredness, nausea, and vomiting.[6]
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Ecological Information
Toxicity to Fish: LC50 for Pimephales promelas (fathead minnow) is 650 mg/L for 96 hours.

[2]

Persistence and Degradability: Expected to be biodegradable.[11]

Bioaccumulative Potential: Low to moderate potential for bioaccumulation.[11]

Disposal Considerations
Dispose of diethyl tartrate and its container in accordance with all applicable local, state, and

federal regulations.[2] Do not allow the product to enter drains or waterways.[2] Chemical

waste generators must determine whether a discarded chemical is classified as hazardous

waste.[2]

This guide is intended for informational purposes only and should not be used as a substitute

for professional safety training and judgment. Always consult the most current Safety Data

Sheet (SDS) for diethyl tartrate before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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